An In-depth Technical Guide to the Synthesis and Characterization of 2,5-Furandione, 3-pentyl-
An In-depth Technical Guide to the Synthesis and Characterization of 2,5-Furandione, 3-pentyl-
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of the target compound 2,5-Furandione, 3-pentyl-, also known as 3-pentylmaleic anhydride. Due to the limited availability of direct literature on this specific molecule, this guide consolidates information on general synthetic methodologies for analogous compounds and provides predicted characterization data based on established principles of organic chemistry and spectroscopy.
Synthesis
The synthesis of 2,5-Furandione, 3-pentyl- can be approached through the 1,4-conjugate addition of a pentyl nucleophile to maleic anhydride. The use of a Grignard reagent in the presence of a copper catalyst is a standard method to favor 1,4-addition over 1,2-addition to the carbonyl group of α,β-unsaturated systems.
Proposed Synthetic Pathway: Copper-Catalyzed 1,4-Addition of a Grignard Reagent
The proposed synthesis involves the reaction of pentylmagnesium bromide with maleic anhydride in the presence of a catalytic amount of a copper(I) salt, such as copper(I) iodide (CuI). The Grignard reagent is a strong nucleophile, and the copper catalyst facilitates the conjugate addition to the β-carbon of the maleic anhydride ring.
Detailed Experimental Protocol
Materials:
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Maleic anhydride (99%)
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Magnesium turnings
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1-Bromopentane (99%)
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Copper(I) iodide (98%)
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Anhydrous diethyl ether or tetrahydrofuran (THF)
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Hydrochloric acid (1 M)
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Saturated aqueous sodium bicarbonate solution
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Anhydrous magnesium sulfate
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Dry ice/acetone bath
Procedure:
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Preparation of Pentylmagnesium Bromide: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, magnesium turnings (1.2 eq) are placed. A small crystal of iodine can be added to activate the magnesium. A solution of 1-bromopentane (1.0 eq) in anhydrous diethyl ether is added dropwise via the dropping funnel to initiate the Grignard reaction. The reaction mixture is stirred until the magnesium is consumed.
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Copper-Catalyzed Conjugate Addition: The flask containing the Grignard reagent is cooled to -20 °C using a dry ice/acetone bath. Copper(I) iodide (0.05 eq) is added, and the mixture is stirred for 15 minutes. A solution of maleic anhydride (1.1 eq) in anhydrous THF is then added dropwise, maintaining the temperature below -15 °C. The reaction is stirred at this temperature for 2 hours and then allowed to warm to room temperature overnight.
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Workup and Purification: The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride solution. The aqueous layer is extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine. The organic layer is then dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.
Characterization
The characterization of the synthesized 2,5-Furandione, 3-pentyl- would involve a combination of spectroscopic techniques to confirm its structure. The following data are predicted based on the analysis of similar compounds.
Physical Properties
| Property | Predicted Value |
| Molecular Formula | C9H12O3 |
| Molecular Weight | 168.19 g/mol |
| Appearance | Colorless to pale yellow oil or low-melting solid |
| Boiling Point | Estimated 220-240 °C at atmospheric pressure |
Spectroscopic Data
2.2.1. 1H Nuclear Magnetic Resonance (NMR) Spectroscopy
The 1H NMR spectrum is expected to show characteristic signals for the pentyl group and the single olefinic proton on the furanone ring.
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| ~7.0-7.2 | s | 1H | Olefinic proton (-CH=) |
| ~2.4-2.6 | t | 2H | Methylene group adjacent to the ring (-CH2-) |
| ~1.5-1.7 | m | 2H | Methylene group (-CH2-) |
| ~1.2-1.4 | m | 4H | Methylene groups (-CH2-CH2-) |
| ~0.9 | t | 3H | Terminal methyl group (-CH3) |
2.2.2. 13C Nuclear Magnetic Resonance (NMR) Spectroscopy
The 13C NMR spectrum will provide information on the carbon framework of the molecule.
| Chemical Shift (δ, ppm) | Assignment |
| ~168-172 | Carbonyl carbons (C=O) |
| ~145-150 | Olefinic carbon with pentyl substituent (=C-pentyl) |
| ~135-140 | Olefinic carbon with proton (=CH-) |
| ~30-35 | Methylene group adjacent to the ring (-CH2-) |
| ~28-32 | Methylene group (-CH2-) |
| ~22-25 | Methylene group (-CH2-) |
| ~13-15 | Terminal methyl group (-CH3) |
2.2.3. Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the anhydride functional group and the carbon-carbon double bond. For cyclic anhydrides, two carbonyl stretching peaks are expected, with the lower-wavenumber peak being more intense.
| Wavenumber (cm-1) | Intensity | Assignment |
| ~3100-3000 | Weak | C-H stretch (olefinic) |
| ~2960-2850 | Medium | C-H stretch (aliphatic) |
| ~1850-1800 | Strong | C=O stretch (asymmetric) of the anhydride |
| ~1780-1740 | Very Strong | C=O stretch (symmetric) of the anhydride |
| ~1650-1630 | Medium | C=C stretch |
| ~1250-1200 | Strong | C-O-C stretch of the anhydride |
2.2.4. Mass Spectrometry (MS)
The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.
| m/z | Interpretation |
| 168 | Molecular ion (M+) |
| 124 | Loss of CO2 |
| 111 | Loss of the pentyl group |
| 97 | McLafferty rearrangement fragment |
| 71 | Pentyl cation |
Experimental and Logical Workflows
The overall workflow for the synthesis and characterization of 2,5-Furandione, 3-pentyl- is outlined below.
Conclusion
This technical guide outlines a feasible synthetic route and provides a detailed predicted characterization profile for 2,5-Furandione, 3-pentyl-. The proposed copper-catalyzed 1,4-addition of pentylmagnesium bromide to maleic anhydride represents a logical and established method for the synthesis of such 3-alkylated maleic anhydrides. The predicted spectroscopic data, based on analogous compounds, will serve as a valuable reference for researchers undertaking the synthesis and characterization of this and related molecules. This information is intended to facilitate further research and development in areas where this class of compounds may have potential applications, such as in polymer chemistry and as building blocks in organic synthesis for the pharmaceutical industry.
